Cas no 442865-22-7 (7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 442865-22-7
• MF: C₁₆H₁₉N₅O₃
• MW: 329.353762865067
• CID: 6576066
• Update Time: 2025-06-08

7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-8-((3-hydroxypropyl)amino)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(3-hydroxypropyl)amino]-3-methyl-7-(phenylmethyl)-

• Inchi： 1S/C16H19N5O3/c1-20-13-12(14(23)19-16(20)24)21(10-11-6-3-2-4-7-11)15(18-13)17-8-5-9-22/h2-4,6-7,22H,5,8-10H2,1H3,(H,17,18)(H,19,23,24)
• InChI Key： XWCLGQIHKQPYBV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCCCO

Additional information on 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 442865-22-7)

The compound 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 442865-22-7) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group and a hydroxypropylamino side chain, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzymatic activity and targeting specific biological pathways, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel purine-based compounds like 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their versatility in medicinal chemistry. This compound's CAS No. 442865-22-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its structural attributes, such as the tetrahydro-1H-purine-2,6-dione core, are often compared to other purine analogs like caffeine and theophylline, which are widely studied for their pharmacological effects.

One of the most discussed topics in the scientific community is the role of purine derivatives in neurodegenerative diseases. 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential neuroprotective properties, particularly in models of oxidative stress and mitochondrial dysfunction. These studies align with the broader interest in small-molecule therapeutics for conditions like Alzheimer's and Parkinson's diseases, which dominate current biomedical research trends.

Another area of focus is the compound's solubility and bioavailability, which are critical for its development as a drug candidate. The presence of the hydroxypropyl moiety in CAS No. 442865-22-7 suggests improved water solubility compared to other purine analogs, a feature highly sought after in drug design. Researchers are also examining its stability under physiological conditions, as well as its interaction with plasma proteins, to assess its pharmacokinetic profile.

The synthesis of 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, often starting from commercially available purine precursors. Optimizing these synthetic routes is a key challenge, as it impacts the compound's scalability and cost-effectiveness. Recent advancements in green chemistry have prompted investigations into eco-friendly synthesis methods, reducing the use of hazardous reagents and solvents.

From a commercial perspective, CAS No. 442865-22-7 is gaining traction in the pharmaceutical industry, with several patents highlighting its utility in drug formulations. Its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator has attracted attention from biotech companies specializing in targeted therapies. This aligns with the industry's shift toward precision medicine, where compounds like 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione play a pivotal role.

In conclusion, 7-benzyl-8-(3-hydroxypropyl)amino-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 442865-22-7) represents a promising candidate for further research and development. Its structural uniqueness, combined with its potential therapeutic applications, positions it at the forefront of purine-based drug discovery. As scientific inquiries into its mechanisms and optimizations continue, this compound is likely to remain a focal point in both academic and industrial settings.